Cas no 2172521-95-6 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}pentanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}pentanoic acid
• CAS No: 2172521-95-6
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5835147
• PubChem ID: 165802827
• Update Time: 2025-06-11

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}pentanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]methyl}pentanoic acid
• EN300-1485893
• 2172521-95-6

• Inchi： 1S/C23H26N2O5/c1-2-7-15(22(27)28)12-24-21(26)13-25-23(29)30-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20H,2,7,12-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： NVEYEUZZTXPMAU-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}pentanoic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}pentanoic acid (CAS: 2172521-95-6)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}pentanoic acid (CAS: 2172521-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and pentanoic acid backbone, plays a crucial role in peptide synthesis and drug development. Recent studies have explored its applications in solid-phase peptide synthesis (SPPS), where it serves as a versatile building block for the construction of complex peptides and peptidomimetics.

One of the key advancements in the study of this compound is its improved synthetic accessibility and purity. Researchers have developed optimized protocols for its synthesis, ensuring high yields and minimal byproducts. These protocols often involve the use of Fmoc-protected amino acids and coupling reagents such as HBTU or HATU, which facilitate efficient amide bond formation. The resulting product has been characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), confirming its structural integrity and purity.

In addition to its synthetic utility, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}pentanoic acid has shown promise in the development of novel therapeutic agents. Recent studies have investigated its incorporation into peptide-based drugs targeting various diseases, including cancer, infectious diseases, and metabolic disorders. For instance, its use in the design of protease inhibitors has demonstrated potent inhibitory activity against specific enzymes, highlighting its potential as a scaffold for drug discovery.

Furthermore, the compound's compatibility with automated peptide synthesizers has made it a valuable tool for high-throughput screening and combinatorial chemistry. Researchers have leveraged its properties to generate diverse peptide libraries, enabling the rapid identification of lead compounds with desired biological activities. This approach has been particularly useful in the discovery of peptide-based vaccines and antimicrobial agents.

Despite these advancements, challenges remain in the large-scale production and application of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}pentanoic acid. Issues such as cost-effectiveness, scalability, and stability under physiological conditions need to be addressed to fully realize its potential in clinical settings. Ongoing research aims to overcome these hurdles by exploring alternative synthetic routes and derivatization strategies.

In conclusion, the recent studies on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}pentanoic acid (CAS: 2172521-95-6) underscore its importance in peptide chemistry and drug development. Its versatility, synthetic accessibility, and therapeutic potential make it a valuable asset for researchers in the chemical biology and pharmaceutical fields. Future research will likely focus on expanding its applications and addressing the current limitations, paving the way for innovative therapeutic solutions.